Cas no 54030-37-4 (4(1H)-Pteridinone, 2,3-dihydro-1-methyl-2-thioxo-)

• Product Name: 4(1H)-Pteridinone, 2,3-dihydro-1-methyl-2-thioxo-
• CAS No: 54030-37-4
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• CID: 355722
• PubChem ID: 71364892
• Update Time: 2025-04-19

4(1H)-Pteridinone, 2,3-dihydro-1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone, 2,3-dihydro-1-methyl-2-thioxo-
• 1-methyl-2-sulfanylidenepteridin-4-one
• DTXSID20788338
• 1-Methyl-2-sulfanylidene-2,3-dihydropteridin-4(1H)-one
• 54030-37-4

• Inchi： 1S/C7H6N4OS/c1-11-5-4(8-2-3-9-5)6(12)10-7(11)13/h2-3H,1H3,(H,10,12,13)
• InChI Key： FPTZEELZZVFVBG-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(=NC=CN=2)N1C)=O

Computed Properties

• Exact Mass: 194.02638
• Monoisotopic Mass: 194.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 58.12